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Compound of Interest

Compound Name: Methoxymethanesulfonyl chloride

Cat. No.: B12515954

An In-depth Technical Guide to Methanesulfonyl
Chloride

Notice to the Reader: This guide provides a comprehensive overview of the physical and
chemical properties of methanesulfonyl chloride (MsCI). Initial searches for
"methoxymethanesulfonyl chloride" did not yield specific data for a compound with that
exact name, suggesting it may be an uncommon or unstable compound. The information
presented here pertains to the closely related and extensively studied compound,
methanesulfonyl chloride.

Introduction

Methanesulfonyl chloride (MsCl), also known as mesyl chloride, is a highly reactive
organosulfur compound with the chemical formula CH3zSO2ClI.[1] It serves as a crucial
intermediate and reagent in a wide array of chemical syntheses, particularly in the
pharmaceutical and agrochemical industries.[2][3] Its utility stems from the excellent leaving
group ability of the mesylate group, facilitating various nucleophilic substitution and elimination
reactions. This guide offers a detailed examination of its physical and chemical properties,
experimental protocols for its synthesis and reactions, and its role in chemical synthesis.

Physical and Chemical Properties
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Methanesulfonyl chloride is a colorless to pale yellow liquid characterized by a pungent odor.[4]
[5] It is a corrosive substance that should be handled with appropriate safety precautions.[6]

Physical Properties

A summary of the key physical properties of methanesulfonyl chloride is presented in the table

below.
Property Value Reference(s)
Molecular Formula CHsS0:ClI [4]
Molecular Weight 114.55 g/mol [4115]
Appearance Colorless to pale yellow liquid [4]
Odor Pungent [415]
Density 1.480 g/cm3 [1]
Melting Point -32°C [1]
Boiling Point 161 °C (at 730 mmHgQ) [1]
Flash Point >110 °C [4]
Reacts with water. Soluble in
Solubility polar organic solvents, alcohol, [1]

and ether.

Chemical Properties

Methanesulfonyl chloride is a highly reactive electrophile, primarily acting as a source of the
"CHsSO2*" group.[1] Its reactivity is central to its synthetic applications.

Hydrolysis: MsCI reacts with water in a process known as hydrolysis to produce
methanesulfonic acid and hydrochloric acid.[7] This reaction is typically exothermic and
vigorous.[1]

Reactions with Alcohols: In the presence of a non-nucleophilic base, methanesulfonyl chloride
reacts with alcohols to form methanesulfonates (mesylates).[1] This transformation is
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fundamental in organic synthesis as it converts a poor leaving group (hydroxyl) into a good
leaving group (mesylate).

Reactions with Amines: Primary and secondary amines react with methanesulfonyl chloride to
yield methanesulfonamides.[1] These sulfonamides are notably stable to hydrolysis under both
acidic and basic conditions.[1]

Experimental Protocols
Synthesis of Methanesulfonyl Chloride

Several methods for the synthesis of methanesulfonyl chloride have been reported. A common
laboratory-scale preparation involves the chlorination of methanesulfonic acid with thionyl
chloride.[1][8]

Reaction: CH3zSOsH + SOCI> » CH3S02Cl + SOz + HCI[1]

Procedure:

In a well-ventilated fume hood, a flask equipped with a reflux condenser and a dropping
funnel is charged with methanesulfonic acid.

Thionyl chloride is added dropwise to the methanesulfonic acid.

The reaction mixture is heated to facilitate the reaction.

Upon completion, the excess thionyl chloride is removed by distillation.

The resulting methanesulfonyl chloride is then purified by vacuum distillation.

A visual representation of a typical synthesis workflow is provided below.
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Synthesis of Methanesulfonyl Chloride

Start: Methanesulfonic Acid & Thionyl Chloride

Reaction: Chlorination

Distillation: Remove Excess SOCIz

Vacuum Distillation: Purify MsCI

End: Purified Methanesulfonyl Chloride

Click to download full resolution via product page
Synthesis Workflow

Mesylation of an Alcohol

The conversion of an alcohol to a mesylate is a cornerstone application of methanesulfonyl

chloride.
General Reaction: R-OH + CH3S02Cl - R-OS0O2CHs + HCI
Experimental Protocol:

+ The alcohol is dissolved in a suitable aprotic solvent (e.g., dichloromethane) in a flask under

an inert atmosphere.
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e A non-nucleophilic base, such as triethylamine or pyridine, is added to the solution to
neutralize the HCI produced during the reaction.

e The solution is cooled in an ice bath.
» Methanesulfonyl chloride is added dropwise to the cooled solution.

e The reaction is stirred until completion, which can be monitored by thin-layer
chromatography (TLC).

e The reaction mixture is then worked up by washing with aqueous solutions to remove the
base and any salts.

e The organic layer is dried, and the solvent is removed under reduced pressure to yield the
crude mesylate, which may be further purified by crystallization or chromatography.

The logical flow of this experimental procedure is illustrated in the diagram below.
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Mesylation of an Alcohol

Dissolve Alcohol in Aprotic Solvent

Add Non-nucleophilic Base

Cool to 0°C

Add Methanesulfonyl Chloride

Stir to Completion

Aqueous Workup

Purification

Isolated Mesylate

Click to download full resolution via product page

Mesylation Workflow
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Safety and Handling

Methanesulfonyl chloride is a corrosive and toxic substance that must be handled with extreme
care in a well-ventilated chemical fume hood.[4][6] Personal protective equipment, including
safety goggles, chemical-resistant gloves, and a lab coat, is mandatory. Due to its reactivity
with water, it should be stored in a cool, dry place away from moisture. In case of fire, carbon
dioxide, dry chemical powder, or foam are suitable extinguishing agents; water should be
avoided.[9]

Applications in Drug Development and Research

The primary role of methanesulfonyl chloride in drug development lies in its ability to facilitate
the synthesis of complex organic molecules. The conversion of alcohols to mesylates is a
critical step in many synthetic routes, enabling the introduction of various functional groups
through nucleophilic substitution. Furthermore, the formation of stable methanesulfonamides is
utilized in the synthesis of numerous pharmaceutical compounds.[2]

While methanesulfonyl chloride itself is not typically investigated for direct interaction with
signaling pathways, the sulfonyl group it installs is a common moiety in bioactive molecules.
The electronic properties of the sulfonyl group can influence the binding of a drug molecule to
its target protein.

Conclusion

Methanesulfonyl chloride is a versatile and powerful reagent in organic synthesis. Its high
reactivity, particularly in the formation of mesylates and sulfonamides, has cemented its
importance in the synthesis of pharmaceuticals and other fine chemicals. A thorough
understanding of its physical and chemical properties, coupled with strict adherence to safety
protocols, is essential for its effective and safe utilization in the laboratory and in industrial
processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://ammol.org/methanesulfonylchloride-safetydatasheet-mesylchloride.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1163
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:55:19~~Methanesulfonyl%20chloride~~
https://www.multichemindia.com/product-details/methanesulfonyl-chloride
https://www.benchchem.com/product/b12515954?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12515954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]

2. Methanesulfonyl chloride Dealer and Distributor | Methanesulfonyl chloride Supplier |
Methanesulfonyl chloride Stockist | Methanesulfonyl chloride Importers [multichemindia.com]

3. Methanesulfonyl Chloride Supplier | 124-63-0 | Your Reliable Distributor Riverland Trading
[riverlandtrading.com]

4. ammol.org [ammol.org]

5. Methanesulfonyl chloride | CH3CIO2S | CID 31297 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. ICSC 1163 - METHANESULFONYL CHLORIDE [chemicalsafety.ilo.org]

7. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention —
HoriazonChemical [horiazonchemical.com]

8. Organic Syntheses Procedure [orgsyn.org]
9. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. ["physical and chemical properties of
methoxymethanesulfonyl chloride"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125159544#physical-and-chemical-properties-of-
methoxymethanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://en.wikipedia.org/wiki/Methanesulfonyl_chloride
https://www.multichemindia.com/product-details/methanesulfonyl-chloride
https://www.multichemindia.com/product-details/methanesulfonyl-chloride
https://riverlandtrading.com/chemical-supplier-124-63-0/methanesulfonyl-chloride-distributor-518.aspx
https://riverlandtrading.com/chemical-supplier-124-63-0/methanesulfonyl-chloride-distributor-518.aspx
https://ammol.org/methanesulfonylchloride-safetydatasheet-mesylchloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonyl-chloride
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1163
https://www.horiazonchemical.com/hydrolysis-of-methanesulfonyl-chloride-causes-mechanism-and-prevention/
https://www.horiazonchemical.com/hydrolysis-of-methanesulfonyl-chloride-causes-mechanism-and-prevention/
http://www.orgsyn.org/demo.aspx?prep=CV4P0571
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:55:19~~Methanesulfonyl%20chloride~~
https://www.benchchem.com/product/b12515954#physical-and-chemical-properties-of-methoxymethanesulfonyl-chloride
https://www.benchchem.com/product/b12515954#physical-and-chemical-properties-of-methoxymethanesulfonyl-chloride
https://www.benchchem.com/product/b12515954#physical-and-chemical-properties-of-methoxymethanesulfonyl-chloride
https://www.benchchem.com/product/b12515954#physical-and-chemical-properties-of-methoxymethanesulfonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12515954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12515954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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